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Compound of Interest

Compound Name: (R)-Trolox

Cat. No.: B1353232 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the protection of personnel and the ecosystem. This document provides

essential, step-by-step guidance for the proper disposal of (R)-Trolox, a water-soluble

derivative of vitamin E commonly used for its antioxidant properties. Adherence to these

procedures is critical for maintaining a safe laboratory environment and complying with

regulatory standards.

(R)-Trolox, chemically known as 6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid, is

classified as a hazardous substance. It is known to cause skin and serious eye irritation, may

cause respiratory irritation, and is harmful if swallowed.[1][2] Therefore, it must not be disposed

of as common waste.

Summary of (R)-Trolox Properties for Disposal
Consideration
A clear understanding of the chemical's properties is the first step in proper waste

management. The following table summarizes key data for (R)-Trolox.
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Property Data

Chemical Name
6-hydroxy-2,5,7,8-tetramethylchroman-2-

carboxylic acid[2]

CAS Number 53188-07-1[2]

Appearance Crystalline solid[3]

Solubility

- In organic solvents: Soluble in ethanol (~30

mg/ml), DMSO (~20 mg/ml), and

dimethylformamide (DMF) (~30 mg/ml).[3]- In

aqueous solutions: Soluble in PBS (pH 7.2) at

approximately 3 mg/ml.[3] Water solubility

increases at alkaline pH.[4]

Key Hazards

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335).

[2]

Primary Disposal Route

Must be disposed of via an approved waste

disposal plant.[1][5] Must not be disposed of

with household garbage or allowed to enter the

sewage system.[2]

Step-by-Step Disposal Protocols
The appropriate disposal procedure for (R)-Trolox depends on its form (solid, liquid solution, or

contaminated material). Always consult your institution's Environmental Health and Safety

(EH&S) department for specific local regulations, which may supersede the guidance provided

here.

1. Solid (R)-Trolox Waste

Step 1: Collection: Collect all solid (R)-Trolox waste, including expired reagents and

residues from weighing, in a dedicated, chemically compatible container.
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Step 2: Labeling: Securely close the container and label it clearly as "HAZARDOUS WASTE"

and identify the contents as "(R)-Trolox".

Step 3: Storage: Store the container in a designated satellite accumulation area (SAA) for

hazardous waste, away from incompatible materials.

Step 4: Disposal: Arrange for pickup by your institution's hazardous waste management

service. Do not place it in the regular trash.

2. Liquid (R)-Trolox Waste (Aqueous and Solvent-Based Solutions)

Step 1: Segregation: Do not mix (R)-Trolox solutions with other waste streams.

Aqueous Solutions: Collect in a dedicated container for aqueous hazardous waste. Due to

its hazard classification, do not discharge aqueous (R)-Trolox solutions down the drain.[2]

[5]

Organic Solvent Solutions: Collect in a container designated for flammable or halogenated

waste, depending on the solvent used (e.g., ethanol solutions go into flammable waste).

Step 2: Labeling: Label the waste container with "HAZARDOUS WASTE" and list all

chemical components with their approximate concentrations (e.g., "(R)-Trolox, ~5 mg/ml in

Ethanol").

Step 3: Storage: Keep the container tightly sealed and store it in the appropriate hazardous

waste accumulation area.

Step 4: Disposal: Transfer the waste to your institution's EH&S personnel or designated

waste contractor for proper disposal.

3. Contaminated Labware and Personal Protective Equipment (PPE)

Step 1: Collection: Place all disposable items contaminated with (R)-Trolox, such as gloves,

pipette tips, and absorbent paper, into a durable, sealed plastic bag or a designated solid

waste container.
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Step 2: Labeling: Label the bag or container as "HAZARDOUS WASTE" with a description of

the contents (e.g., "Debris contaminated with (R)-Trolox").

Step 3: Disposal: Dispose of the container through your institution's chemical waste program.

4. Empty (R)-Trolox Containers

Step 1: Decontamination: Rinse the empty container thoroughly with a suitable solvent (such

as water or ethanol) at least three times.

Step 2: Rinsate Collection: Collect the rinsate as hazardous liquid waste and dispose of it

according to the procedure for liquid waste described above.

Step 3: Container Disposal: Once decontaminated, deface or remove the original label to

prevent misidentification.[6] The clean, empty container can then typically be disposed of in

the regular trash or recycling, pending local regulations.

Experimental Protocols
The disposal procedures outlined in this document are operational safety protocols and are not

based on experimental research. Therefore, the citation of specific experimental methodologies

is not applicable.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different forms of (R)-Trolox waste.
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Workflow for (R)-Trolox Disposal
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Caption: Decision tree for the proper segregation and disposal of (R)-Trolox waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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